N1-(3-fluoro-4-methylphenyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-N'-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C20H18FN3O3/c1-11-2-4-14(10-16(11)21)22-19(26)20(27)23-15-8-12-3-5-17(25)24-7-6-13(9-15)18(12)24/h2,4,8-10H,3,5-7H2,1H3,(H,22,26)(H,23,27)
• InChI Key: CCGPHLZTLPALJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NC2=CC3=C4C(=C2)CCN4C(=O)CC3)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

N1-(3-fluoro-4-methylphenyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.38. The purity is usually 95%.
BenchChem offers high-quality N1-(3-fluoro-4-methylphenyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-fluoro-4-methylphenyl)-N2-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuropsychiatric and Neurological Disorder Treatments

One study focused on the development of a tetracyclic butyrophenone class exhibiting potent affinities for serotonin 5-HT(2A) and dopamine D2 receptors, leading to the discovery of a multifunctional drug candidate, ITI-007. This compound shows promise as an orally bioavailable treatment with antipsychotic efficacy in vivo, highlighting its potential for managing neuropsychiatric and neurological disorders (Li et al., 2014).

Cancer Therapy

Research into novel synthetic makaluvamine analogues has demonstrated significant in vitro and in vivo anticancer activity. These studies underline the importance of chemical structure in determining the biological efficacy of compounds, with certain analogues showing potent apoptotic induction and inhibition of cell growth and proliferation in breast cancer models (Wang et al., 2009).

Chemosensor Development

The synthesis of a chemosensor for Zn2+ based on quinoline demonstrates the versatility of quinoline derivatives in detecting and quantifying metal ions in biological and aqueous samples. This chemosensor showed remarkable fluorescence enhancement in the presence of Zn2+, with a detection limit far below the World Health Organization guidelines for drinking water, indicating its potential for environmental monitoring and biomedical applications (Park et al., 2015).